molecular formula C16H30N2O2 B5467408 3-(6-methoxyhexanoyl)-3,9-diazaspiro[5.5]undecane hydrochloride

3-(6-methoxyhexanoyl)-3,9-diazaspiro[5.5]undecane hydrochloride

Cat. No. B5467408
M. Wt: 282.42 g/mol
InChI Key: MJZZHEAGUUBDCA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(6-methoxyhexanoyl)-3,9-diazaspiro[5.5]undecane hydrochloride is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is commonly referred to as Ro 25-6981 and is a selective antagonist for the NMDA receptor subtype GluN2B. The NMDA receptor is a type of glutamate receptor that plays a crucial role in neuronal signaling and synaptic plasticity. Ro 25-6981 has been shown to be a potent and specific inhibitor of the GluN2B subunit, making it a valuable tool for studying the function of this receptor subtype.

Mechanism of Action

Ro 25-6981 acts as a competitive antagonist for the GluN2B subunit of the NMDA receptor. This means that it binds to the receptor at the same site as the endogenous ligand, glutamate, and prevents its activation. The GluN2B subunit plays a crucial role in synaptic plasticity and neuronal signaling, and its inhibition by Ro 25-6981 can lead to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
Ro 25-6981 has been shown to have a variety of biochemical and physiological effects in both in vitro and in vivo studies. In vitro studies have shown that Ro 25-6981 can inhibit long-term potentiation (LTP), a form of synaptic plasticity that is thought to be important for learning and memory. In vivo studies have shown that Ro 25-6981 can reduce seizure activity in animal models of epilepsy and can improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

Ro 25-6981 is a valuable tool for studying the function of the GluN2B subunit of the NMDA receptor. Its potency and selectivity make it a valuable tool for studying the role of this receptor subtype in neurological disorders. However, Ro 25-6981 has some limitations for lab experiments. Its hydrophobic nature can make it difficult to dissolve in some solvents, and its high affinity for the GluN2B subunit can make it difficult to achieve complete inhibition of the receptor.

Future Directions

There are several future directions for research on Ro 25-6981. One area of interest is the role of the GluN2B subunit in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is the development of more potent and selective inhibitors of the GluN2B subunit. Finally, there is interest in the development of novel therapeutic agents based on the structure of Ro 25-6981 that can target the GluN2B subunit and improve cognitive function in neurological disorders.

Synthesis Methods

Ro 25-6981 is synthesized using a multi-step process involving several chemical reactions. The first step involves the synthesis of 6-methoxyhexanoic acid, which is then converted to the corresponding acid chloride. This acid chloride is then reacted with 1,2-diaminocyclohexane to form the spirocyclic intermediate. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of Ro 25-6981. The synthesis of Ro 25-6981 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

Ro 25-6981 has been extensively used in scientific research to study the function of the GluN2B subunit of the NMDA receptor. This receptor subtype has been implicated in a variety of neurological disorders, including Alzheimer's disease, Parkinson's disease, and epilepsy. Ro 25-6981 has been shown to be a potent and selective inhibitor of GluN2B, making it a valuable tool for studying the role of this receptor subtype in these disorders.

properties

IUPAC Name

1-(3,9-diazaspiro[5.5]undecan-3-yl)-6-methoxyhexan-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H30N2O2/c1-20-14-4-2-3-5-15(19)18-12-8-16(9-13-18)6-10-17-11-7-16/h17H,2-14H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MJZZHEAGUUBDCA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCCCCC(=O)N1CCC2(CCNCC2)CC1
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H30N2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

282.42 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.